Cas no 2613384-42-0 (6-methyl-2,6-diazabicyclo3.2.1octan-7-one)

• Product Name: 6-methyl-2,6-diazabicyclo3.2.1octan-7-one
• CAS No: 2613384-42-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD33031587
• CID: 5671481
• PubChem ID: 155943894
• Update Time: 2025-05-23

6-methyl-2,6-diazabicyclo3.2.1octan-7-one Chemical and Physical Properties

Names and Identifiers

• 2613384-42-0
• 6-methyl-2,6-diazabicyclo[3.2.1]octan-7-one
• EN300-27103824
• 6-methyl-2,6-diazabicyclo3.2.1octan-7-one

• MDL： MFCD33031587
• Inchi： 1S/C7H12N2O/c1-9-5-2-3-8-6(4-5)7(9)10/h5-6,8H,2-4H2,1H3
• InChI Key： MBKYCXFIIRIHPS-UHFFFAOYSA-N
• SMILES： O=C1C2CC(CCN2)N1C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 6-methyl-2,6-diazabicyclo3.2.1octan-7-one

6-Methyl-2,6-Diazabicyclo[3.2.1]octan-7-one: A Comprehensive Overview

6-Methyl-2,6-diazabicyclo[3.2.1]octan-7-one, identified by the CAS Registry Number 2613384-42-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This bicyclic structure, characterized by its unique ring system and functional groups, has garnered attention due to its potential applications in drug discovery and materials science.

The molecular structure of 6-methyl-2,6-diazabicyclo[3.2.1]octan-7-one is defined by a bicyclo[3.2.1]octane framework with two nitrogen atoms at positions 2 and 6, a ketone group at position 7, and a methyl substituent at position 6. This arrangement creates a rigid and compact structure, which is often desirable in drug design for optimizing pharmacokinetic properties such as bioavailability and stability.

Recent studies have explored the synthesis of 6-methyl-2,6-diazabicyclo[3.2.1]octan-7-one through various routes, including ring-closing metathesis and organocatalytic methods. These approaches have not only improved the efficiency of synthesis but also opened avenues for the incorporation of additional functional groups, enhancing the compound's versatility.

In terms of pharmacological activity, 6-methyl-2,6-diazabicyclo[3.2.1]octan-7-one has been investigated for its potential as a kinase inhibitor and modulator of cellular signaling pathways. Preclinical studies suggest that this compound exhibits selectivity towards certain kinases, making it a promising lead for the development of targeted therapies in oncology and inflammation.

Beyond its therapeutic potential, 6-methyl-2,6-diazabicyclo[3.2.1]octan-7-one has also been studied for its role in materials science applications such as polymerization initiators and catalysts for organic reactions. Its ability to act as a Lewis acid or base under specific conditions makes it a valuable tool in green chemistry practices.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level using advanced techniques like X-ray crystallography and computational modeling. These insights are crucial for refining its structure-function relationships and improving its efficacy in therapeutic applications.

In conclusion, 6-methyl-2,6-diazabicyclo[3.2.1]octan-7-one, with its distinctive chemical properties and diverse applications across multiple disciplines, remains an area of active research interest.